Cas no 13796-76-4 (8-Hydroxy-2-methylquinoline-7-carbaldehyde)

8-Hydroxy-2-methylquinoline-7-carbaldehyde structure
13796-76-4 structure
Product Name:8-Hydroxy-2-methylquinoline-7-carbaldehyde
CAS No:13796-76-4
MF:C11H9NO2
MW:187.194662809372
CID:119944
PubChem ID:15903008
Update Time:2025-04-18

8-Hydroxy-2-methylquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 8-Hydroxy-2-methylquinoline-7-carbaldehyde
    • 7-Quinolinecarboxaldehyde,8-hydroxy-2-methyl-
    • 7-QUINOLINECARBOXALDEHYDE,8-HYDROXY-2-METHYL-(8CI,9CI)
    • 8-hydroxy-2-methyl-quinoline-7-carbaldehyde
    • 8-hydroxy-7-quinaldine carbaldehyde
    • AK-40481
    • ANW-48750
    • BR-40481
    • CTK8B5440
    • KB-46834
    • PubChem22318
    • 7-Quinolinecarboxaldehyde, 8-hydroxy-2-methyl-
    • SODIUMMETABORATEHYDRATE
    • 2-methyl-7-formyl-8-hydroxyquinoline
    • AKOS015856259
    • SB67418
    • DTXSID60579262
    • FT-0728819
    • 13796-76-4
    • A21690
    • DTXCID30530027
    • Inchi: 1S/C11H9NO2/c1-7-2-3-8-4-5-9(6-13)11(14)10(8)12-7/h2-6,14H,1H3
    • InChI Key: SEBSWWFAYYLUHF-UHFFFAOYSA-N
    • SMILES: OC1=C(C=O)C=CC2=CC=C(C)N=C21

Computed Properties

  • Exact Mass: 187.06337
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.308
  • Boiling Point: 328.133°C at 760 mmHg
  • Flash Point: 152.25°C
  • Refractive Index: 1.705
  • PSA: 50.19
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